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Compound of Interest

Compound Name: OSS_128167

Cat. No.: B15608599 Get Quote

Essential Safety and Handling Guide for
OSS_128167
For researchers, scientists, and drug development professionals, this document provides

immediate and essential safety protocols, operational guidelines, and disposal plans for

handling OSS_128167. Adherence to these procedures is critical to ensure personal safety and

maintain a secure laboratory environment. OSS_128167 is a sirtuin 6 (SIRT6) inhibitor and

should be treated as a potentially hazardous substance.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to Personal Protective Equipment (PPE) is mandatory when

handling OSS_128167 to prevent accidental exposure. The following table outlines the

recommended PPE.
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Body Part Protection Type
Recommended
Material/Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Ensure gloves are regularly

inspected for tears or

degradation.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where OSS_128167

is handled.

Body Laboratory coat

A full-length lab coat is

required to protect skin and

clothing from potential

splashes.

Respiratory Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dusts or

aerosols.

Operational Plan: Handling and Storage
Strict adherence to the following operational procedures is necessary to minimize risk.

Handling:

Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

Ventilation: Always handle OSS_128167 in a well-ventilated area, preferably within a certified

chemical fume hood.

Hygiene: Wash hands thoroughly with soap and water after handling the compound.

Storage:

Temperature: Store the compound in a tightly sealed container at -20°C for long-term

stability.
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Inert Atmosphere: For stock solutions, it is recommended to purge the solvent with an inert

gas before dissolving the compound.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for OSS_128167.

Parameter Value Solvent

Solubility ~30 mg/mL Dimethyl sulfoxide (DMSO)

Solubility ~30 mg/mL Dimethylformamide (DMF)

IC₅₀ (SIRT6) 89 µM

IC₅₀ (SIRT1) 1578 µM

IC₅₀ (SIRT2) 751 µM

Disposal Plan
All waste materials contaminated with OSS_128167 must be treated as hazardous waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing OSS_128167 should be collected in a clearly

labeled, sealed hazardous waste container.

Disposal Route: All hazardous waste must be disposed of through an approved chemical

waste disposal service in accordance with local, state, and federal regulations.

Experimental Workflow: Personal Protective
Equipment (PPE) Protocol
The following diagram illustrates the standard procedure for donning and doffing Personal

Protective Equipment when working with OSS_128167.
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Donning PPE

Doffing PPE

1. Lab Coat

2. Safety Glasses/Goggles

3. Gloves

Wash Hands

Enter Work Area

1. Gloves

2. Lab Coat

3. Safety Glasses/Goggles

Wash Hands Thoroughly

Start Handling OSS_128167

Leave Laboratory

Begin Decontamination

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Handling OSS_128167.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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